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Introduction

Silica gels are highly porous, amorphous forms of silicon dioxide renowned for their extensive

specific surface area and tunable pore structures.[1] These properties make them invaluable

materials in a wide range of applications, including catalysis, chromatography, and as

desiccants. For drug development professionals, silica's biocompatibility, stability, and the

ability to precisely control its porous architecture make it an exceptional candidate for

advanced drug delivery systems.[2][3] The use of sodium trisilicate (commonly known as

sodium silicate or water glass) as a precursor offers a cost-effective and versatile alternative to

more expensive alkoxide precursors like tetraethyl orthosilicate (TEOS).[4][5]

The sol-gel process is the fundamental method for synthesizing silica gels from sodium silicate.

[4] This process involves the transition of a colloidal solution (sol) into a solid, three-

dimensional network (gel). The key stages are:

Hydrolysis: Acidification of the sodium silicate solution forms silicic acid (Si(OH)₄).[4]

Condensation: Silicic acid molecules polymerize, forming Si-O-Si (siloxane) bridges and

releasing water. This builds the solid framework of the gel.[1]
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Gelation: The growing network spans the entire volume, trapping the liquid medium within its

pores and forming a hydrogel.

Aging: The gel is left for a period in its mother liquor or another solvent. During this time, the

gel structure strengthens through continued condensation and dissolution/reprecipitation

processes (Ostwald ripening), which significantly alters the pore structure.[6][7]

Washing & Solvent Exchange: Byproducts like sodium salts are washed away. Exchanging

the water in the pores with a solvent of lower surface tension can prevent pore collapse

during drying.[8][9]

Drying: Water is removed from the pores to yield the final dry silica gel (xerogel or aerogel).

This step is critical and has a major impact on the final porosity.[10]

Controlling the porosity—specifically the pore size, pore volume, and surface area—is

paramount for drug delivery applications. A high surface area and large pore volume allow for

high drug loading capacity, while the pore size can be tailored to accommodate different drug

molecules and control their release kinetics.[11][12]

Key Parameters for Porosity Control
The final textural properties of the silica gel are not determined by a single factor but by the

interplay of various synthesis and processing parameters.

1. pH of the Sol-Gel System The pH is one of the most influential parameters, as it dictates the

rates of hydrolysis and condensation, and the mechanism of particle aggregation.[13][14]

Acidic Conditions (pH < ~4): Condensation is slow, leading to the formation of weakly

branched polymer-like networks. This typically results in smaller pores and higher surface

areas.[15] Gelation time can be long at very low pH values.[14]

Near Neutral Conditions (pH ~4-7): Gelation is fastest in this range, particularly between pH

5 and 6.[1] The resulting gels often have a well-developed porous structure.

Alkaline Conditions (pH > ~7): Particle growth is favored over aggregation, leading to the

formation of larger colloidal particles. These particles then link together to form a gel network

with larger pores and generally lower surface area.[10][13]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silica-deshpandeporestructure1992.pdf
https://fredi.hepvs.ch/documents/305540/files/lat_eas.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347756/
https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silicaeffect-of-pore-fluids-davisporestructure2-1992.pdf
https://www.researchgate.net/publication/225034524_Effects_of_aging_and_drying_conditions_on_the_structural_and_textural_properties_of_silica_gels
https://pubmed.ncbi.nlm.nih.gov/24020012/
https://www.mdpi.com/1999-4923/17/12/1602
https://www.researchgate.net/publication/229982048_The_influence_of_pH_on_the_surface_characteristics_of_silica_gel_soaked_in_aqueous_solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC11084941/
https://www.worldresearchersassociations.com/SpecialIssueAugust2018/29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11084941/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Silica_Gel_Desiccant_from_Sodium_Silicate.pdf
https://www.researchgate.net/publication/225034524_Effects_of_aging_and_drying_conditions_on_the_structural_and_textural_properties_of_silica_gels
https://www.researchgate.net/publication/229982048_The_influence_of_pH_on_the_surface_characteristics_of_silica_gel_soaked_in_aqueous_solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14871795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Temperature Temperature affects the kinetics of all stages of the sol-gel process.

Gelation Temperature: Higher temperatures generally accelerate the gelation rate.[14][16]

This can lead to a finer, more uniform pore structure. However, excessively high

temperatures can cause a decrease in surface area due to a faster gelation rate.[14]

Aging Temperature: Increasing the aging temperature enhances the strengthening of the gel

network through Ostwald ripening. This can lead to an increase in the average pore size and

a decrease in surface area.[7]

3. Aging Process Aging strengthens the gel's solid network, making it more resistant to collapse

during drying. The aging medium and duration are critical.[6][10]

Aging in Water/Mother Liquor: Can lead to syneresis (shrinkage of the gel with expulsion of

liquid), continued condensation, and dissolution/reprecipitation, which tends to increase the

average pore size and strengthen the network.[9]

Aging in Alcohols (e.g., Ethanol): Can lead to esterification of the silica surface. Ethanol

washing can produce a further aging effect compared to water, resulting in increased pore

volume.[8]

4. Washing and Solvent Exchange Washing removes impurities that can affect the final

properties. Exchanging the pore fluid (water) with a solvent that has a lower surface tension

(like ethanol or hexane) is a crucial step before atmospheric drying to minimize the collapse of

the porous structure caused by capillary forces.[6][9]

5. Drying Method The final step of removing the solvent from the gel's pores determines the

degree of pore collapse.

Atmospheric Drying (Evaporation): Large capillary forces generated by the liquid-vapor

interface as the solvent evaporates can cause significant shrinkage and pore collapse,

resulting in a dense material (xerogel) with lower porosity.[10]

Supercritical Drying: The solvent is brought to its supercritical state, where the liquid-vapor

interface is eliminated. This avoids capillary stress, preserving the gel's original porous

structure and yielding a low-density, high-porosity material (aerogel).[4][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11084941/
https://www.mdpi.com/2073-4360/7/12/1528
https://pmc.ncbi.nlm.nih.gov/articles/PMC11084941/
https://fredi.hepvs.ch/documents/305540/files/lat_eas.pdf
https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silica-deshpandeporestructure1992.pdf
https://www.researchgate.net/publication/225034524_Effects_of_aging_and_drying_conditions_on_the_structural_and_textural_properties_of_silica_gels
https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silicaeffect-of-pore-fluids-davisporestructure2-1992.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347756/
https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silica-deshpandeporestructure1992.pdf
https://brinkerlab.unm.edu/assets/publications/1992-publications/pore-structure-evolution-in-silicaeffect-of-pore-fluids-davisporestructure2-1992.pdf
https://www.researchgate.net/publication/225034524_Effects_of_aging_and_drying_conditions_on_the_structural_and_textural_properties_of_silica_gels
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09793d
https://fredi.hepvs.ch/documents/305540/files/lat_eas.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14871795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Summary
The following tables summarize the qualitative and quantitative effects of key parameters on

the properties of silica gels.

Table 1: Effect of pH on Silica Gel Properties

pH Condition
Predominant
Mechanism

Typical
Surface Area

Typical Pore
Size

Reference

Acidic (~pH 4)

Slow

condensation,

polymer-like

network

High (e.g., 436

m²/g)

Small (e.g., 8.4

nm)
[15]

Neutral (~pH 7) Rapid gelation Moderate to High Intermediate [1][15]

Alkaline (~pH 9)
Particle growth

and aggregation

Low (e.g., 84

m²/g)

Large (e.g., 36.2

nm)
[13][15]

Table 2: Effect of Aging and Washing Solvents on Xerogel Properties
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Aging/Washin
g Solvent

Effect on Pore
Structure

Resulting
Surface Area

Resulting Pore
Volume

Reference

Water

Pore

restructuring,

partial collapse

due to

condensation

Decreases Decreases [9][13]

Ethanol

Further aging,

removal of water,

reduced

shrinkage

Increases Increases [8][9]

Aprotic Solvents

Isolates surface

tension effects;

higher surface

tension leads to

lower surface

area and pore

volume.

Varies (inversely

with surface

tension)

Varies (inversely

with surface

tension)

[6]
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Caption: Workflow for silica gel synthesis from sodium trisilicate.

Parameter Influence Diagram
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Caption: Key parameters influencing final silica gel properties.
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Caption: Conceptual pathway for silica-based drug delivery.

Experimental Protocols
Materials & Equipment

Sodium Trisilicate solution (water glass)

Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Deionized (DI) Water

Ethanol

Magnetic stirrer and stir bars

pH meter

Beakers and graduated cylinders

Oven for aging and drying

Desiccator

Protocol 1: General Synthesis of Mesoporous Silica Gel
This protocol provides a baseline method for producing a standard mesoporous silica gel.

Sol Preparation:

Prepare a dilute solution of sodium trisilicate in DI water (e.g., 8% w/w).

Prepare a 3 M solution of HCl.[1]

Acidification and Gelation:

Place the sodium silicate solution in a beaker on a magnetic stirrer.

Slowly add the 3 M HCl dropwise while stirring continuously. Monitor the pH.[1]
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Continue adding acid until the pH of the sol is approximately 7. Gelation should occur

relatively quickly.

Once the sol stops moving with the stir bar, stop stirring and allow the gel to set for 1-2

hours.

Aging:

Cover the beaker and place the hydrogel in an oven at 60°C for 24 hours to age and

strengthen the network.[17]

Washing:

After aging, break the gel into smaller pieces (approx. 1-2 cm).[1]

Submerge the gel pieces in a large volume of DI water to wash out the NaCl byproduct.

Change the water every few hours. Repeat the washing process 4-5 times over 24-48

hours until the wash water shows a neutral pH.

Solvent Exchange:

Decant the wash water and replace it with ethanol.

Allow the gel pieces to soak in ethanol for 12-24 hours. This step is crucial for producing a

xerogel with higher porosity.

Drying:

Remove the gel pieces from the ethanol and place them in a drying oven.

Dry at 80-120°C for 12-24 hours, or until a constant weight is achieved.[1]

Cool the final silica xerogel in a desiccator before characterization.

Protocol 2: Tuning Pore Size by Adjusting Gelation pH
This protocol demonstrates how to create silica gels with different pore characteristics by

modifying the pH during the initial gelation step. Follow Protocol 1, but with the following
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modifications in Step 2.

For Smaller Pores (Acidic Route):

In step 2, add the acidifying agent (e.g., H₂SO₄) to lower the pH to a value between 4 and

5. Note that gelation time may be longer.[15]

For Larger Pores (Alkaline Route):

In step 2, carefully add the acid to lower the pH to a value between 9 and 10.[13][15] A

base like NH₄OH can also be used to catalyze gelation in this range if starting from a more

acidic sol.

Protocol 3: Modifying Pore Structure via Aging
Conditions
This protocol illustrates the effect of the aging environment on the final gel properties. Follow

Protocol 1, but with the following modifications in Step 3.

Option A: Extended Aging in Mother Liquor:

After gelation (Step 2), instead of immediately placing in the oven, let the gel age at room

temperature in its own mother liquor for 48-72 hours before proceeding to the washing

step. This promotes syneresis and network strengthening.

Option B: Elevated Temperature Aging:

Follow Step 3 as written, but increase the aging temperature to 80°C. This will accelerate

the aging process, typically leading to larger pores and a more robust network.[18]

Protocol 4: Characterization of Porous Silica Gels
To quantify the success of porosity control, the following characterization techniques are

essential.

Nitrogen Adsorption-Desorption Analysis (BET and BJH Methods):

Purpose: This is the primary technique for determining the key textural properties.
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Data Obtained:

Specific Surface Area (m²/g): Calculated using the Brunauer-Emmett-Teller (BET)

theory.

Pore Volume (cm³/g): The total volume of the pores.

Pore Size Distribution: Calculated using the Barrett-Joyner-Halenda (BJH) method,

which provides the average pore diameter and shows the distribution of pore sizes.

Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM):

Purpose: To visualize the morphology of the silica particles and the porous structure.

Data Obtained: Provides qualitative information on particle size, shape, and the

interconnectivity of the pores.

Thermogravimetric Analysis (TGA):

Purpose: To determine the thermal stability of the gel and quantify the amount of adsorbed

water and surface hydroxyl (silanol) groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Application of Ordered Porous Silica Materials in Drug Delivery: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

3. Mesoporous silica nanoparticles in target drug delivery system: A review - PMC
[pmc.ncbi.nlm.nih.gov]

4. Sodium silicate-derived aerogels: effect of processing parameters on their applications -
RSC Advances (RSC Publishing) DOI:10.1039/D0RA09793D [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b14871795?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Silica_Gel_Desiccant_from_Sodium_Silicate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11643771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11643771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522861/
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09793d
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09793d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14871795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. diva-portal.org [diva-portal.org]

6. brinkerlab.unm.edu [brinkerlab.unm.edu]

7. fredi.hepvs.ch [fredi.hepvs.ch]

8. Effect of Washing Treatment on the Textural Properties and Bioactivity of
Silica/Chitosan/TCP Xerogels for Bone Regeneration - PMC [pmc.ncbi.nlm.nih.gov]

9. brinkerlab.unm.edu [brinkerlab.unm.edu]

10. researchgate.net [researchgate.net]

11. Silica-based mesoporous nanoparticles for controlled drug delivery - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Advances in Mesoporous Silica and Hybrid Nanoparticles for Drug Delivery: Synthesis,
Functionalization, and Biomedical Applications [mdpi.com]

13. researchgate.net [researchgate.net]

14. Factors Affecting Silica/Cellulose Nanocomposite Prepared via the Sol–Gel Technique: A
Review - PMC [pmc.ncbi.nlm.nih.gov]

15. worldresearchersassociations.com [worldresearchersassociations.com]

16. mdpi.com [mdpi.com]

17. mdpi.com [mdpi.com]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Controlling Porosity in Silica Gels
Derived from Sodium Trisilicate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14871795/docs#application-notes-controlling-
porosity-in-silica-gels-derived-from-sodium-trisilicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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